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Compound of Interest

Compound Name: Adamantane-1-carbaldehyde

Cat. No.: B057758 Get Quote

Adamantane-1-carbaldehyde: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and

spectroscopic properties of Adamantane-1-carbaldehyde. It includes detailed experimental

protocols for its synthesis and characterization, alongside key reactivity data, to support its

application in research and development.

Core Properties and Identifiers
Adamantane-1-carbaldehyde is a derivative of adamantane, a rigid, cage-like hydrocarbon.

The presence of a reactive aldehyde group on the stable adamantyl scaffold makes it a

valuable building block in medicinal chemistry and materials science.[1] Its bulky, lipophilic

nature can enhance the metabolic stability and binding affinity of drug candidates.[1]

Compound Identifiers
A comprehensive list of identifiers for Adamantane-1-carbaldehyde is provided below for

unambiguous reference.
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Identifier Value

IUPAC Name adamantane-1-carbaldehyde[2]

CAS Number 2094-74-8[3][4]

Molecular Formula C₁₁H₁₆O[3][4][5]

Molecular Weight 164.24 g/mol [5]

InChI
InChI=1S/C11H16O/c12-7-11-4-8-1-9(5-11)3-

10(2-8)6-11/h7-10H,1-6H2[2]

InChIKey DZULQZKFBAHSRX-UHFFFAOYSA-N[2]

SMILES O=CC12CC3CC(CC(C3)C1)C2[4]

Synonyms

1-Adamantanecarboxaldehyde, 1-

Adamantylcarboxaldehyde, 1-

Formyladamantane, Tricyclo[3.3.1.13,7]decane-

1-carboxaldehyde[4]

Physical Properties
The physical characteristics of Adamantane-1-carbaldehyde are summarized in the following

table. The parent compound, adamantane, is practically insoluble in water but readily soluble in

nonpolar organic solvents.[6] Due to the addition of a polar aldehyde group, Adamantane-1-
carbaldehyde is expected to be soluble in a range of common organic solvents.
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Property Value

Appearance White to orange solid[3]

Boiling Point 239 °C[5]

Flash Point 82 °C[5]

Density 1.166 g/cm³[5]

Topological Polar Surface Area 17.1 Å²[5]

Hydrogen Bond Donor Count 0[5]

Hydrogen Bond Acceptor Count 1[5]

Spectroscopic Characterization
Spectroscopic analysis is crucial for the structural confirmation of Adamantane-1-
carbaldehyde. Below are the key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon framework and the chemical

environment of protons.[1]

Nucleus Chemical Shift (δ) ppm Description

¹H NMR ~9.31
Singlet, aldehydic proton

(CHO)

~1.7-2.1
Broad multiplets, 15 protons of

the adamantane cage

¹³C NMR >200 Carbonyl carbon (C=O)

(Varies)
Quaternary carbon attached to

the aldehyde

~28-40

Signals corresponding to the

CH and CH₂ groups of the

adamantane cage
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Note: Exact chemical shifts can vary depending on the solvent and experimental conditions.[1]

Infrared (IR) Spectroscopy
The IR spectrum is dominated by absorptions from the adamantyl cage and the aldehyde

functional group.

Wavenumber (cm⁻¹) Vibration Intensity

~2900-2850 C-H stretch (adamantane) Strong

~2800 and ~2700 C-H stretch (aldehyde) Medium, two distinct bands

~1720 C=O stretch (aldehyde) Strong

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and analyze fragmentation

patterns. Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a

common method for this volatile and thermally stable compound.

Experimental Protocols
Synthesis of Adamantane-1-carbaldehyde
Several synthetic routes to Adamantane-1-carbaldehyde have been established, primarily

involving oxidation or carbonylation reactions.

This method is known for its mild reaction conditions and good yields.

Protocol:

A solution of oxalyl chloride in a suitable solvent (e.g., dichloromethane) is cooled to a low

temperature (typically -78 °C).

Dimethyl sulfoxide (DMSO) is added dropwise to the cooled solution, followed by a solution

of 1-adamantylmethanol.

The reaction is stirred for a specified period at this temperature.
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A hindered base, such as triethylamine, is added to the mixture.

The reaction is allowed to warm to room temperature.

The product is isolated through an aqueous workup followed by extraction with an organic

solvent.

Purification is typically achieved by column chromatography or distillation.

This method allows for the direct formylation of the adamantane core under mild conditions.

Protocol:

Gallium(III) chloride (GaCl₃) is placed in a reaction vial, and the solvent from its stock

solution (e.g., methylcyclohexane) is removed in vacuo.

The residue is dissolved in 1,2-dichloroethane, and adamantane is added.

The vial is placed in a stainless-steel autoclave.

The system is flushed multiple times with carbon monoxide (CO) gas and then pressurized

to 1 atm.

The reaction is stirred at room temperature for approximately 40 minutes.

The reaction mixture is quenched with a saturated aqueous solution of sodium carbonate

(Na₂CO₃).

The product is extracted and purified. This method can achieve yields of up to 84%.

Characterization Workflow
A typical workflow for the synthesis and characterization of Adamantane-1-carbaldehyde is

depicted below.
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Caption: General workflow for the synthesis and characterization of Adamantane-1-
carbaldehyde.

Chemical Reactivity
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The aldehyde group of Adamantane-1-carbaldehyde undergoes typical reactions of

aldehydes, while the adamantane cage provides steric bulk and lipophilicity.

Oxidation: Can be oxidized to Adamantane-1-carboxylic acid using oxidizing agents like

potassium permanganate.

Reduction: The aldehyde can be reduced to the corresponding alcohol, 1-

adamantylmethanol, using reducing agents such as sodium borohydride.

Condensation Reactions: It readily reacts with amines, hydrazines, and other nucleophiles to

form imines, hydrazones (e.g., with 2,4-dinitrophenylhydrazine), and other condensation

products.[7]

Allylation and Amination: It is used in allylation and amination reactions.[7]

The following diagram illustrates some of the key reactions of Adamantane-1-carbaldehyde.

Key Chemical Reactions

Adamantane-1-carbaldehyde

Oxidation
(e.g., KMnO₄)

Reduction
(e.g., NaBH₄)

Condensation
(e.g., R-NH₂)

Adamantane-1-carboxylic acid 1-Adamantylmethanol Adamantyl Imine

Click to download full resolution via product page

Caption: Key chemical transformations of Adamantane-1-carbaldehyde.

This guide provides a foundational understanding of Adamantane-1-carbaldehyde for its

effective use in synthetic and medicinal chemistry applications. For further details, consulting
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the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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